Cas no 142227-51-8 (5’-Hydroxyphenyl Carvedilol)

5’-Hydroxyphenyl Carvedilol structure
5’-Hydroxyphenyl Carvedilol structure
Product Name:5’-Hydroxyphenyl Carvedilol
CAS No:142227-51-8
MF:C24H26N2O5
MW:422.473646640778
CID:101186
PubChem ID:4181439
Update Time:2025-09-21

5’-Hydroxyphenyl Carvedilol Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-
    • 5'-HYDROXYPHENYL CARVEDILOL
    • 5’-Hydroxyphenyl Carvedilol
    • 5’-HYDROXYPHENYL-CARVEDILOL
    • 3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxyphenol
    • DTXSID40400388
    • 142227-51-8
    • 3-(2-((3-((9H-Carbazol-4-yl)oxy)-2-hydroxypropyl)amino)ethoxy)-4-methoxyphenol
    • 5'-Hydroxycarvedilol
    • Phenol, 3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-
    • CHEMBL3739919
    • 5'-Hydroxyphenylcarvedilol (M5)
    • FT-0669958
    • FT-0669957
    • J-007622
    • CHEBI:175369
    • (S)-(-)-5'-HYDROXYPHENYL-CARVEDILOL
    • AKOS030255791
    • FT-0669956
    • 3-(2-{[3-(9H-CARBAZOL-4-YLOXY)-2-HYDROXYPROPYL]AMINO}ETHOXY)-4-METHOXYPHENOL
    • CS-0446069
    • DB-261538
    • Inchi: 1S/C24H26N2O5/c1-29-21-10-9-16(27)13-23(21)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3
    • InChI Key: PVUVZUBTCLBJMT-UHFFFAOYSA-N
    • SMILES: O(CC(CNCCOC1C=C(C=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 422.18400
  • Monoisotopic Mass: 422.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 96A^2

Experimental Properties

  • Density: 1.305
  • Boiling Point: 702°C at 760 mmHg
  • Flash Point: 378.3°C
  • Refractive Index: 1.674
  • PSA: 95.97000
  • LogP: 3.83450

5’-Hydroxyphenyl Carvedilol Security Information

  • Storage Condition:-20°C Freezer

5’-Hydroxyphenyl Carvedilol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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